Atractyloside A
Atractyloside A
Atractyloside A(126054-77-1) is a natural TCM reference compound.
Brand Name:
Vulcanchem
CAS No.:
126054-77-1
VCID:
VC0002351
InChI:
InChI=1S/C21H36O10/c1-19(2,31-18-17(27)16(26)15(25)13(8-22)30-18)10-4-5-21(29,9-23)12-7-14(24)20(3,28)11(12)6-10/h10-13,15-18,22-23,25-29H,4-9H2,1-3H3/t10-,11-,12+,13-,15-,16+,17-,18+,20+,21+/m1/s1
SMILES:
CC1(C2CC(CCC(C2CC1=O)(CO)O)C(C)(C)OC3C(C(C(C(O3)CO)O)O)O)O
Molecular Formula:
C21H36O10
Molecular Weight:
448.5
Atractyloside A
CAS No.: 126054-77-1
Inhibitors
VCID: VC0002351
Molecular Formula: C21H36O10
Molecular Weight: 448.5
CAS No. | 126054-77-1 |
---|---|
Product Name | Atractyloside A |
Molecular Formula | C21H36O10 |
Molecular Weight | 448.5 |
IUPAC Name | (3S,3aR,5R,8R,8aS)-3,8-dihydroxy-8-(hydroxymethyl)-3-methyl-5-[2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxypropan-2-yl]-3a,4,5,6,7,8a-hexahydro-1H-azulen-2-one |
Standard InChI | InChI=1S/C21H36O10/c1-19(2,31-18-17(27)16(26)15(25)13(8-22)30-18)10-4-5-21(29,9-23)12-7-14(24)20(3,28)11(12)6-10/h10-13,15-18,22-23,25-29H,4-9H2,1-3H3/t10-,11-,12+,13-,15-,16+,17-,18+,20+,21+/m1/s1 |
SMILES | CC1(C2CC(CCC(C2CC1=O)(CO)O)C(C)(C)OC3C(C(C(C(O3)CO)O)O)O)O |
Description | Atractyloside A(126054-77-1) is a natural TCM reference compound. |
PubChem Compound | 71307451 |
Last Modified | Nov 17 2021 |
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